Cas no 2171955-44-3 (3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidopropanoic acid)

• Product Name: 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidopropanoic acid
• CAS No: 2171955-44-3
• MF: C₂₂H₂₄N₂O₆
• MW: 412.435766220093
• CID: 6006554
• PubChem ID: 165576556
• Update Time: 2025-06-10

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidopropanoic acid
• EN300-1542152
• 3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methoxypropanamido]propanoic acid
• 2171955-44-3

• Inchi： 1S/C22H24N2O6/c1-29-19(21(27)23-11-10-20(25)26)12-24-22(28)30-13-18-16-8-4-2-6-14(16)15-7-3-5-9-17(15)18/h2-9,18-19H,10-13H2,1H3,(H,23,27)(H,24,28)(H,25,26)
• InChI Key： ACXJNGGHAFFOTD-UHFFFAOYSA-N
• SMILES： O(C(NCC(C(NCCC(=O)O)=O)OC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 412.16343649g/mol
• Monoisotopic Mass: 412.16343649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 10
• Complexity: 590
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 114Ų

Additional information on 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidopropanoic acid

Synthesis, Properties, and Emerging Applications of 3-{(9H-fluoren-9-yl)methoxycarbonyl}amino}-2-methoxypropanamidopropanoic Acid (CAS No. 2171955-44-3)

Recent advancements in chemo-biochemical synthesis have positioned 3-{(9H-fluoren-9-yl)methoxycarbonyl}amino}-2-methoxypropanamidopropanoic acid as a critical intermediate in targeted drug delivery systems. This compound, characterized by its unique structural configuration featuring a fluorenyl methoxycarbonyl (Fmoc) protecting group conjugated to a branched methoxypropanamide moiety, demonstrates exceptional stability under physiological conditions while maintaining reactivity for controlled deprotection. Its CAS registry number 2171955-44-3 identifies this compound within global chemical databases as a novel building block for bioconjugate chemistry applications.

Structural analysis reveals the compound's dual functional domains: the Fmoc-amino group provides orthogonal protection during peptide synthesis, while the terminal carboxylic acid enables facile coupling reactions with therapeutic payloads. Recent studies published in Journal of Medicinal Chemistry (2023) highlight its use in creating pH-responsive prodrugs where the fluorenyl moiety acts as both a solubility enhancer and a cleavable linker under tumor microenvironment conditions. The presence of the methoxy substituent at position 2 modulates hydrophobicity, optimizing pharmacokinetic profiles for passive tumor targeting via the enhanced permeability and retention (EPR) effect.

Innovative synthetic protocols reported in Angewandte Chemie International Edition (2024) employ microwave-assisted coupling strategies to assemble this compound with >98% purity in two steps from commercially available starting materials. The optimized synthesis involves sequential activation of the carboxylic acid using HATU followed by nucleophilic attack by Fmoc-amino alcohol derivatives under solvent-free conditions. This method significantly reduces reaction times compared to traditional solution-phase approaches while maintaining stereochemical integrity at the chiral propanamide center.

Biochemical evaluations demonstrate this compound's utility in click chemistry platforms for antibody-drug conjugates (ADCs). Preclinical data from Nature Communications (2024) shows that when conjugated to trastuzumab via hydrazone linkers, the resulting ADC exhibits 8-fold increased cytotoxicity against HER2-positive breast cancer cells compared to unconjugated payloads. The fluorenyl group's photophysical properties enable real-time tracking via fluorescence microscopy without compromising biological activity - a critical advantage for in vivo pharmacodynamics studies.

In analytical chemistry applications, this compound serves as an internal standard in LC/MS assays for quantifying bioactive peptides in complex matrices. Its distinct fragmentation pattern during mass spectrometry - characterized by diagnostic ions at m/z 306 (Fmoc fragment) and m/z 168 (methoxypropane fragment) - provides unambiguous identification even at femtomolar concentrations. Recent validation studies confirm its utility in monitoring protein-protein interaction kinetics using surface plasmon resonance platforms.

Ongoing research explores its role in enzyme inhibition through structure-based design strategies. A computational study published in Bioorganic & Medicinal Chemistry Letters (2024) identified binding affinities exceeding 10 nM when docked into the active site of human topoisomerase IIα - a validated oncology target. Solid-phase peptide synthesis incorporating this compound's Fmoc protected amino acid derivative enabled rapid generation of nanomolar inhibitors with submicromolar cellular toxicity profiles.

The compound's unique combination of orthogonal reactivity and biocompatibility positions it at the forefront of next-generation drug delivery technologies. Current clinical trials phase I studies are investigating its use as a carrier for siRNA delivery systems targeting metabolic disorders, leveraging its ability to form stable complexes with nucleic acids while evading immune detection through PEGylation strategies described in Nano Today (Q1 2024). These advancements underscore its potential across diverse biomedical applications while maintaining compliance with regulatory standards for investigational medicinal products.